Cas no 1806883-98-6 (5-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxaldehyde
• CAS No: 1806883-98-6
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4883601
• Update Time: 2025-10-31

5-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H3F3N2O3/c8-5-4(2-13)3(6(9)10)1-11-7(5)12(14)15/h1-2,6H
• InChI Key： MMSBUPIZCGTMPA-UHFFFAOYSA-N
• SMILES： FC1=C([N+](=O)[O-])N=CC(C(F)F)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.2
• Topological Polar Surface Area: 75.8

Additional information on 5-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxaldehyde

Research Brief on 5-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxaldehyde (CAS: 1806883-98-6)

5-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxaldehyde (CAS: 1806883-98-6) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxaldehyde as a key building block in the synthesis of selective kinase inhibitors. The researchers demonstrated that the compound's electrophilic aldehyde group and fluorine substituents enhance its reactivity and binding affinity to target proteins. This has opened new avenues for the design of next-generation therapeutics for cancer and inflammatory diseases.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in agrochemicals. A recent patent (WO2023056789) describes its use as an intermediate in the synthesis of herbicidal agents with improved environmental profiles. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of these agents, making them more effective at lower doses.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxaldehyde presents both opportunities and challenges. Its multifunctional nature allows for diverse derivatization, but the presence of reactive groups such as the aldehyde and nitro functionalities requires careful handling and optimization of reaction conditions. Recent advances in flow chemistry and catalytic methods have improved the scalability and efficiency of its synthesis, as reported in Organic Process Research & Development (2024).

Looking ahead, the continued exploration of 5-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxaldehyde is expected to yield further insights into its applications. Ongoing research is focusing on its potential in covalent inhibitor design and as a probe for studying enzyme mechanisms. As the demand for fluorinated compounds in drug discovery grows, this molecule is poised to play a pivotal role in the development of innovative therapeutic and agrochemical solutions.